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Introduction

Oryzalin (3,5-dinitro-N4,N-dipropylsulphate), a dinitroaniline herbicide, is a highly effective antimitotic

agent for in vitro polyploid induction in plants. It functions by binding to plant tubulin and inhibiting

microtubule polymerization, thereby disrupting spindle formation and preventing chromosome segregation

during mitosis. This results in genome doubling and the creation of polyploid cells [1]. Its higher affinity for

plant tubulins and lower animal toxicity make it a preferable and safer alternative to colchicine for research

applications [1] [2]. These protocols synthesize the most recent methodologies for successful polyploid

induction across a variety of plant species.

Oryzalin Treatment Parameters Across Plant Species

The effectiveness of oryzalin is highly dependent on the explant type, concentration, and treatment duration.

The tables below summarize optimized parameters from recent studies.

Table 1: Oryzalin Treatment Schemes for Different Explants

| Plant Species | Explant Type | Oryzalin Concentration | Treatment Duration | Key Findings | Source | | :--- |

:--- | :--- | :--- | :--- | :--- | | Lysimachia xiangxiensis | Stem segments | 0.001% (w/v) | 4 days | Achieved a

100% induction rate; longer durations reduced survival [3]. | | Lysimachia xiangxiensis | Stem segments |
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0.002% & 0.003% (w/v) | 2, 4, 6 days | Higher concentrations and longer exposure resulted in lower survival

and induction rates [3]. | | Borago officinalis | Immature Zygotic Embryos | Specific concentration not

detailed in excerpt | Not detailed in excerpt | Successfully induced stable tetraploids and mixoploids, verified

by flow cytometry [4]. | | Callisia fragrans | Not specified | Not detailed in excerpt | Not detailed in excerpt |

Confirmed stable tetraploids with enhanced metabolite profiles and bioactivities [2]. |

Table 2: Generalized Protocol for Axillary Buds

This protocol, adapted from a bio-protocol resource, offers a standard approach for bud explants [5].

Experimental Parameter Protocol Specification

Explant Disinfected axillary buds

Oryzalin Stock Solution 37.5 mM in 80% ethanol

| Treatment Media Concentrations | Trial 1: 0 (control), 50, 100, or 150 μM Trial 2: 0 (control), 20, 40, or

60 μM | | Media Base | Liquid MS media + 30 g L⁻¹ sucrose (pH 5.75) | | Culture Conditions | Orbital

shaker (150 rpm), in the dark (tin foil cover) | | Treatment Duration | 24 hours | | Post-Treatment Rinse |

Three times with sterile distilled water + biocide |

Detailed Experimental Protocol

Workflow Overview

The following diagram illustrates the complete experimental workflow for oryzalin-induced polyploidy,

from explant preparation to the final confirmation of polyploid plants.
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Oryzalin-Induced Polyploidy Workflow
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Reagents and Equipment

Antimitotic Agent: Oryzalin (e.g., PhytoTechnology Laboratories, O630) [5].

Solvent: Dimethylsulfoxide (DMSO) for preparing oryzalin stock solutions [3].
Culture Media: Murashige and Skoog (MS) basal medium, with or without modifications (e.g.,

MSvdSM for Borago officinalis) [4]. Supplement with sucrose (30 g L⁻¹) and solidify with agar for
regeneration media [3] [5].

Equipment: Laminar flow hood, orbital shaker, culture room with controlled temperature and light,
sterile culture vessels.

Step-by-Step Procedure

Explant Preparation and Sterilization:

Select healthy explants such as stem segments [3], axillary buds [5], or immature zygotic

embryos [4].
Surface sterilize using standard protocols. For example, scrub capsules with antibiotic soap and

soak in sodium hypochlorite solution (e.g., 15% v/v commercial bleach) [1], or treat with 70%
ethanol followed by a 20% commercial bleach solution with Tween-20 [4].

Rinse thoroughly 3-5 times with sterile distilled water [3] [4].

Oryzalin Treatment:

Prepare a stock solution of oryzalin (e.g., 37.5 mM) in 80% ethanol [5] or DMSO [3]. Dilute this

stock in a liquid MS medium to achieve the desired working concentration (see Table 1 and
Table 2).

Transfer the sterilized explants into the treatment medium.
Culture in the dark on an orbital shaker (e.g., 100-150 rpm) for the predetermined duration

(e.g., 2-6 days) [3] [5]. Cover vessels in tin foil to prevent light degradation of oryzalin [5].

Post-Treatment Recovery and Regeneration:
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After treatment, thoroughly rinse the explants with sterile distilled water, optionally containing a

biocide like Plant Preservative Mixture [5].
Place the rinsed explants on a solidified regeneration medium (MS medium with sucrose and

agar) [3].
Transfer cultures to a growth room (e.g., 22-25°C, 14h light/10h dark cycle) and subculture

monthly until plantlets develop [3].

Verification and Characterization of Polyploids

Confirmation of Ploidy Level

Flow Cytometry: This is the most reliable and widely used method for high-throughput ploidy

analysis. A small amount of leaf tissue is used to analyze the nuclear DNA content, providing a direct
measurement of ploidy level [2] [4].

Chromosome Counting: The most direct method, involving microscopic examination of metaphase
chromosomes from root tips or other meristematic tissues to count the actual number of

chromosomes [3].

Morphological and Physiological Characterization

Polyploid plants often exhibit the "gigas" effect, which includes:

Stomatal Features: Enlarged stomatal guard cells and a lower stomatal density compared to diploids
[3] [4]. This can be assessed using leaf imprints and digital image analysis [1].

Vegetative Morphology: Darker green, thicker leaves, thicker stems, and a distinct growth habit [1]
[4]. In Lysimachia xiangxiensis, triploids had longer vines with larger leaves [3].

Physiological Traits: Polyploids may show enhanced photosynthetic performance, including higher
chlorophyll content, net photosynthesis rate, and stomatal conductance [3].

Mechanism of Action

The following diagram illustrates the mechanism by which oryzalin induces polyploidy at the cellular level.
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Key Considerations for Researchers

Toxicity Balance: There is an inverse relationship between survival rate and polyploid induction
efficiency. Higher concentrations and longer durations increase polyploid yield but can severely

reduce explant survival [1] [3]. Pilot studies are recommended to optimize this balance for new
species.

Chimerism and Stability: Initial treatments often produce chimeric plants (mixoploids) containing
both diploid and polyploid tissues. Repeated subculturing or micropropagation from isolated sectors is

often necessary to obtain stable, homogeneous polyploid lines [4].
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Enhanced Bioactive Compounds: Beyond morphological traits, a key application is enhancing the

production of valuable secondary metabolites. Tetraploid Callisia fragrans showed significantly
increased accumulation of bioactive compounds and enhanced antioxidant, antimicrobial, and anti-

inflammatory activities [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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